1-benzoyl-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-benzoyl-N-[(8-oxo-7H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H20N6O3/c26-17(21-12-15-22-23-16-18(27)20-8-11-25(15)16)13-6-9-24(10-7-13)19(28)14-4-2-1-3-5-14/h1-5,8,11,13H,6-7,9-10,12H2,(H,20,27)(H,21,26)
• InChI Key: PGBPHFDKWXCCCX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=NN=C3N2C=CNC3=O)C(=O)C4=CC=CC=C4
• Molecular Formula: C19H20N6O3
• Molecular Weight: 380.4 g/mol

Description

The compound “1-benzoyl-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)piperidine-4-carboxamide” is a derivative of [1,2,4]triazolo[4,3-a]quinoxaline. It belongs to the class of triazole compounds, which are nitrogenous heterocyclic moieties. Triazole compounds are known for their versatile biological activities and are present as a central structural component in a number of drug classes.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-a]quinoxaline derivatives involves aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol. The presence of piperazine or piperidine subunits enhances the antimicrobial activity of the fused triazoles ring systems.

Molecular Structure Analysis

The molecular structure of triazole compounds, including “this compound”, consists of two carbon and three nitrogen atoms in the five-membered aromatic azole chain. This structure allows them to readily bind in the biological system with a variety of enzymes and receptors.

Scientific Research Applications

Synthesis and Chemical Reactivity

Compounds related to "1-benzoyl-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)piperidine-4-carboxamide" have been used in the synthesis of various heterocyclic compounds. For instance, enaminones have been reacted with aminoheterocycles to yield azolopyrimidines, azolopyridines, and quinolines, showcasing the versatility of these compounds in constructing complex heterocyclic frameworks (Almazroa et al., 2004). This demonstrates a route to synthesizing pyrazolo and triazolopyrimidines, which are structurally related to the compound .

Biological Activities

The biological activities of structurally related compounds have been a significant focus of research. For example, novel N-arylpyrazole-containing enaminones have been synthesized and tested for their antitumor and antimicrobial activities, indicating the potential of these compounds in medical applications (Riyadh, 2011). Similarly, benzamide-based 5-aminopyrazoles and their derivatives have been synthesized and shown remarkable antiavian influenza virus activity, highlighting their significance in antiviral research (Hebishy et al., 2020).

Future Directions

The future directions for “1-benzoyl-N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)piperidine-4-carboxamide” and similar compounds could involve further exploration of their antimicrobial and antiviral potential. The development of new classes of antibacterial agents to fight multidrug-resistant pathogens is a current focus in medicinal chemistry.

Mechanism of Action

Target of Action

The primary target of this compound is CDK2 (Cyclin-Dependent Kinase 2) . CDK2 is a crucial enzyme involved in cell cycle regulation and is an appealing target for cancer treatment . By inhibiting CDK2, the compound can selectively target tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition leads to a significant alteration in cell cycle progression . The compound’s interaction with CDK2 also induces apoptosis within cells , which is a programmed cell death mechanism that helps in eliminating cancerous cells.

Biochemical Pathways

The compound affects the cell cycle regulation pathway by inhibiting CDK2 . This inhibition disrupts the normal cell cycle progression, leading to cell cycle arrest . The compound also triggers the apoptosis pathway, leading to the death of cancer cells .

Result of Action

The compound exhibits potent anti-proliferative activity against various cell lines . It shows superior cytotoxic activities against MCF-7 and HCT-116 with IC50 values in the nanomolar range . The compound also displays moderate activity against HepG-2 . These results indicate the compound’s potential as a promising anticancer agent.